Lansoprazole EP Impurity E Lansoprazole EP Impurity E 2-mercaptobenzimidazole appears as white to yellow crystals or cream colored powder. Slight odor. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 583-39-1
VCID: VC0194830
InChI: InChI=1S/C7H6N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H2,8,9,10)
SMILES: C1=CC=C2C(=C1)NC(=S)N2
Molecular Formula: C7H6N2S
Molecular Weight: 150.2 g/mol

Lansoprazole EP Impurity E

CAS No.: 583-39-1

Impurities

VCID: VC0194830

Molecular Formula: C7H6N2S

Molecular Weight: 150.2 g/mol

Purity: > 95%

Lansoprazole EP Impurity E - 583-39-1

CAS No. 583-39-1
Product Name Lansoprazole EP Impurity E
Molecular Formula C7H6N2S
Molecular Weight 150.2 g/mol
IUPAC Name 1,3-dihydrobenzimidazole-2-thione
Standard InChI InChI=1S/C7H6N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H2,8,9,10)
Standard InChIKey YHMYGUUIMTVXNW-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)NC(=S)N2
Canonical SMILES C1=CC=C2C(=C1)NC(=S)N2
Appearance White to Off-White Solid
Density 1.42 (NTP, 1992)
Melting Point 577 to 579 °F (NTP, 1992)
298.0 °C
Physical Description 2-mercaptobenzimidazole appears as white to yellow crystals or cream colored powder. Slight odor. (NTP, 1992)
Description 2-mercaptobenzimidazole appears as white to yellow crystals or cream colored powder. Slight odor. (NTP, 1992)
Purity > 95%
Quantity Milligrams-Grams
Related CAS 3030-80-6 (zinc[2:1] salt)
Solubility less than 1 mg/mL at 74.3° F (NTP, 1992)
>22.5 [ug/mL]
Synonyms 2-mercaptobenzimidazole
2-mercaptobenzimidazole, monosodium salt
2-mercaptobenzimidazole, zinc (2:1) salt
Vapor Pressure 30.2 mm Hg at 142 °F (NTP, 1992)
PubChem Compound 707035
Last Modified Nov 11 2021
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